Cas no 2680775-27-1 (tert-butyl N-(5-bromo-3-iodo-4-methylpyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-3-iodo-4-methylpyridin-2-yl)carbamate
• CAS No: 2680775-27-1
• MF: C₁₁H₁₄BrIN₂O₂
• MW: 413.049534320831
• CID: 5623684
• PubChem ID: 165930030
• Update Time: 2025-05-28

tert-butyl N-(5-bromo-3-iodo-4-methylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680775-27-1
• tert-butyl N-(5-bromo-3-iodo-4-methylpyridin-2-yl)carbamate
• EN300-28303720

• Inchi： 1S/C11H14BrIN2O2/c1-6-7(12)5-14-9(8(6)13)15-10(16)17-11(2,3)4/h5H,1-4H3,(H,14,15,16)
• InChI Key： RLYQMBPIXAUOFI-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(=CN=C1NC(=O)OC(C)(C)C)Br

Computed Properties

• Exact Mass: 411.92834g/mol
• Monoisotopic Mass: 411.92834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(5-bromo-3-iodo-4-methylpyridin-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(5-bromo-3-iodo-4-methylpyridin-2-yl)carbamate (CAS No. 2680775-27-1)

The compound tert-butyl N-(5-bromo-3-iodo-4-methylpyridin-2-yl)carbamate (CAS No. 2680775-27-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring both bromine and iodine substituents, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and chemists are increasingly interested in this compound due to its potential role in drug discovery and material science.

One of the key reasons for the growing attention toward tert-butyl N-(5-bromo-3-iodo-4-methylpyridin-2-yl)carbamate is its versatility in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in constructing biaryl structures, which are common in many FDA-approved drugs. The presence of both bromo and iodo groups allows for selective functionalization, enabling researchers to tailor the compound for specific applications.

In recent years, the demand for halogenated pyridines like tert-butyl N-(5-bromo-3-iodo-4-methylpyridin-2-yl)carbamate has surged, driven by advancements in medicinal chemistry and catalysis. A common query among researchers is how to optimize the synthesis of this compound to improve yield and purity. Studies suggest that careful control of reaction conditions, such as temperature and solvent choice, can significantly enhance the efficiency of its production.

Another hot topic in the scientific community is the role of tert-butyl carbamate derivatives in protease inhibition. While tert-butyl N-(5-bromo-3-iodo-4-methylpyridin-2-yl)carbamate is not directly used as an inhibitor, its structural motifs are analogous to those found in enzyme inhibitors. This has sparked interest in exploring its potential as a scaffold for designing new therapeutic agents targeting diseases like cancer and viral infections.

From an SEO perspective, users frequently search for terms like "synthesis of tert-butyl N-(5-bromo-3-iodo-4-methylpyridin-2-yl)carbamate" or "applications of halogenated pyridines." These queries reflect the compound's relevance in modern research. To address these interests, it's worth noting that the compound's stability and reactivity make it suitable for high-throughput screening and combinatorial chemistry, which are critical in accelerating drug development pipelines.

Environmental and safety considerations are also paramount when working with tert-butyl N-(5-bromo-3-iodo-4-methylpyridin-2-yl)carbamate. While it is not classified as hazardous under standard regulations, proper handling protocols should be followed to minimize exposure. Researchers often inquire about storage conditions and compatibility with other reagents, emphasizing the need for detailed technical documentation.

In summary, tert-butyl N-(5-bromo-3-iodo-4-methylpyridin-2-yl)carbamate (CAS No. 2680775-27-1) is a multifaceted compound with broad utility in organic synthesis and pharmaceutical research. Its unique properties and adaptability to various chemical transformations position it as a cornerstone in the development of next-generation bioactive molecules. As research continues to evolve, this compound is likely to remain a focal point for innovation in chemical biology and material design.